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Compound of Interest

Compound Name: Nicotinoyl chloride hydrochloride

Cat. No.: B124183 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

nicotinoyl chloride hydrochloride, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental compliance.

I. Immediate Safety Precautions and Hazard
Communication
Nicotinoyl chloride hydrochloride is a corrosive solid that causes severe skin burns and eye

damage.[1][2] It is also corrosive to metals and reacts with water.[3] In the event of a fire,

hazardous decomposition products such as nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen chloride gas can be released.[4]

Key Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

H318: Causes serious eye damage.[1]

Always consult the Safety Data Sheet (SDS) for complete hazard information before handling

this chemical.

II. Personal Protective Equipment (PPE)
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Prior to handling or disposing of nicotinoyl chloride hydrochloride, all personnel must be

equipped with the following personal protective equipment:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after handling.[2]

Eye/Face Protection: Safety glasses with side-shields or chemical goggles and a face shield.

[1][4]

Skin and Body Protection: A chemical-resistant apron or lab coat and closed-toe shoes.

Ensure all skin is covered.[1][4]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator with an appropriate particulate filter.[2]

III. Spill and Leak Management
In the event of a spill, follow these procedures immediately:

Evacuate: Immediately clear the area of all non-essential personnel.[1][2]

Ventilate: Ensure the area is well-ventilated to disperse any dust or vapors.[1][2][4]

Containment: Wearing the appropriate PPE, carefully sweep or vacuum the spilled solid

material.[2][3][4][5] Avoid creating dust.[1][2][5]

Collection: Place the collected material into a clearly labeled, dry, and sealed container for

disposal.[2][4][5]

Decontamination: Clean the spill area thoroughly.

Environmental Protection: Prevent the spilled material from entering drains or waterways.[1]

[2]

IV. Disposal Protocol
The disposal of nicotinoyl chloride hydrochloride and its contaminated containers must be

managed as hazardous waste and conducted in accordance with all local, state, and federal
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regulations.

Waste Characterization: All waste containing nicotinoyl chloride hydrochloride must be

classified as corrosive hazardous waste.

Container Management:

Use only approved, properly labeled hazardous waste containers.

Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents and bases.

Disposal Method:

Do not dispose of this chemical down the drain.[1][2]

The primary recommended disposal method is through a licensed professional waste

disposal service.[2]

Acceptable disposal techniques include controlled incineration with flue gas scrubbing or

removal to a licensed chemical destruction plant.[1]

Contaminated Materials: All materials that have come into contact with nicotinoyl chloride
hydrochloride, including PPE, spill cleanup materials, and empty containers, must be

disposed of as hazardous waste.[1][2]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste. The rinsed containers can then be offered for recycling or

reconditioning.[1]

V. Quantitative Data
The following table summarizes key physical and chemical properties of nicotinoyl chloride
hydrochloride.
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Property Value Source(s)

Molecular Formula C₆H₄ClNO·HCl [2][3]

Molecular Weight 178.02 g/mol [2]

Appearance
Off-white to white crystalline

powder/solid
[1]

Melting Point 133 - 156 °C (271.4 - 312.8 °F) [1]

Boiling Point 220 °C (428 °F) at 0.3 mmHg [1]

VI. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

nicotinoyl chloride hydrochloride waste.

Waste Generation
(Nicotinoyl Chloride Hydrochloride)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Ensure Spill Kit is Accessible

Assess Waste Type
(Pure Chemical, Contaminated Material, Empty Container)

Pure or Surplus Chemical

Contaminated Material
(e.g., paper towels, gloves)

Empty Container

Package in a sealed,
labeled hazardous waste container.

Yes

Package in a sealed,
labeled hazardous waste container.

Yes
Triple-rinse with appropriate solvent.
Collect rinsate as hazardous waste.

Yes

Store waste in a designated,
secure hazardous waste accumulation area.

Collect Rinsate

Dispose of rinsed container
as non-hazardous waste or recycle.

Arrange for pickup by a
licensed hazardous waste disposal company.
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Click to download full resolution via product page

Caption: Disposal workflow for Nicotinoyl Chloride Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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